Cas no 61643-22-9 (4-Isoxazolecarboxamide, N-(4-fluorophenyl)-5-methyl-)

4-Isoxazolecarboxamide, N-(4-fluorophenyl)-5-methyl- structure
61643-22-9 structure
Product Name:4-Isoxazolecarboxamide, N-(4-fluorophenyl)-5-methyl-
CAS No:61643-22-9
MF:C11H9FN2O2
MW:220.199765920639
CID:471667
PubChem ID:7314724
Update Time:2025-04-19

4-Isoxazolecarboxamide, N-(4-fluorophenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Isoxazolecarboxamide, N-(4-fluorophenyl)-5-methyl-
    • N-(4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide
    • 61643-22-9
    • N-(4-Fluorophenyl)-5-methylisoxazole-4-carboxamide
    • DTXSID60428524
    • AKOS027585576
    • SCHEMBL11441650
    • Inchi: 1S/C11H9FN2O2/c1-7-10(6-13-16-7)11(15)14-9-4-2-8(12)3-5-9/h2-6H,1H3,(H,14,15)
    • InChI Key: HVTVCLGVPVGJPT-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)NC(C1C=NOC=1C)=O

Computed Properties

  • Exact Mass: 220.06487
  • Monoisotopic Mass: 220.06480570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.13
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd